Cas no 55832-01-4 (1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea)

1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea structure
55832-01-4 structure
Product name:1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea
CAS No:55832-01-4
MF:C12H18N4O
MW:234.297522068024
CID:1595678
PubChem ID:3043601

1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1-(diaminomethylidene)-3-(2,6-diethylphenyl)urea
    • 1-(2,6-diethylphenyl)-1-methanehydrazonoylurea
    • N-(Aminoiminomethyl)-N'-(2,6-diethylphenyl)urea
    • Urea, 1-amidino-3-(2,6-diethylphenyl)-
    • BRN 2131528
    • Urea, N-(aminoiminomethyl)-N'-(2,6-diethylphenyl)-
    • 55832-01-4
    • SCHEMBL10939575
    • N-Carbamimidoyl-N'-(2,6-diethylphenyl)carbamimidic acid
    • DTXSID50971236
    • 1-Amidino-3-(2,6-diethylphenyl)-urea
    • Inchi: InChI=1S/C12H18N4O/c1-3-8-6-5-7-9(4-2)10(8)15-12(17)16-11(13)14/h5-7H,3-4H2,1-2H3,(H5,13,14,15,16,17)
    • InChI Key: MYVDJXHDWWTODJ-UHFFFAOYSA-N
    • SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)N=C(N)N

Computed Properties

  • Exact Mass: 234.14824
  • Monoisotopic Mass: 234.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.5Ų
  • XLogP3: 1.3

Experimental Properties

  • PSA: 93.5

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